Cas no 191614-02-5 (1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl-)
191614-02-5 structure
Product Name:1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl-
CAS No:191614-02-5
MF:C6H6F2N2O
MW:160.121448040009
CID:116038
PubChem ID:10855763
Update Time:2025-04-18
1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl-
- 5-fluoro-1,3-dimethylpyrazole-4-carbonyl fluoride
- 1H-Pyrazole-4-carbonyl fluoride, 5-fluoro-1,3-dimethyl- (9CI)
- 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl fluoride
- DTXSID40445971
- SCHEMBL1308467
- FSLWXANTEMFPRQ-UHFFFAOYSA-N
- 191614-02-5
-
- Inchi: 1S/C6H6F2N2O/c1-3-4(6(8)11)5(7)10(2)9-3/h1-2H3
- InChI Key: FSLWXANTEMFPRQ-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)F)C(C)=NN1C
Computed Properties
- Exact Mass: 160.04488
- Monoisotopic Mass: 160.04481914g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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